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Compound of Interest

Compound Name: Bis(2-nitrophenyl) sulfite

Cat. No.: B15412970

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

A thorough investigation for the compound "Bis(2-nitrophenyl) sulfite" did not yield a specific
CAS number or detailed experimental data in the public domain. It is possible that this
compound is not well-characterized or is known by a different chemical name. However,
extensive information is available for the closely related compounds, Bis(2-nitrophenyl) sulfide
and Bis(2-nitrophenyl) disulfide. This guide provides a detailed technical overview of these two
compounds, including their chemical properties, synthesis, and relevant experimental
protocols.

It is crucial to distinguish between the sulfite, sulfide, and disulfide functionalities, as their
chemical structures and properties differ significantly. The following diagram illustrates these
differences.
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Structural Comparison
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Figure 1: Chemical structures of sulfite, sulfide, and disulfide bridges.

Bis(2-nitrophenyl) sulfide

Also known as 2,2'-Dinitrodiphenyl sulfide, this compound is a diaryl thioether.

Properties

A summary of the key properties of Bis(2-nitrophenyl) sulfide is presented in the table below.
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Property Value References

CAS Number 22100-66-9 [1][2113]14]

Molecular Formula C12H8N204S [1][2][4]

Molecular Weight 276.27 g/mol [1112]14]
1-Nitro-2-(2-

nitrophenyl)sulfanylbenzene;
Dapsone Impurity 7; 2,2'-

Synonyms Dinitrodiphenylsulfide; 2-Nitro- [1112]
1-(2-nitrophenylthio)benzene;
1,1'-Sulfanediylbis(2-

nitrobenzene)

Applications

Bis(2-nitrophenyl) Sulfide is utilized in the green synthetic preparation of diaryl thioethers
through a metal-free DBU-based ionic liquid-catalyzed coupling reaction of aryl halides with
carbon disulfide[3].

Bis(2-nitrophenyl) disulfide

This compound, also referred to as 2-Nitrophenyl disulfide, is characterized by a disulfide bond
connecting the two phenyl rings.

Properties

The table below summarizes the main properties of Bis(2-nitrophenyl) disulfide.
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Property Value References
CAS Number 1155-00-6 [51[6]
Molecular Formula (O2NC6H4)2S2 [6]

Molecular Weight 308.33 g/mol [6]

Melting Point 194-197 °C (lit.) [6]

2-Nitropheny! disulfide; o-
Synonyms Nitrophenyl disulfide; 2,2'- [5][6]
Dinitrodiphenyl disulfide

EC Number 214-581-5 [6]

Experimental Protocols

One-Pot Synthesis of 2-Alkyl-substituted Benzothiazoles from Bis-(2-nitrophenyl)-disulfides

A scalable, one-step procedure has been developed for the production of 2-alkyl-substituted
benzothiazoles from the corresponding bis-(2-nitrophenyl)-disulfides[7].

Materials:

1,2-bis(4-(methylthio)-2-nitrophenyl)disulfane

Acetic acid

Sodium sulphite

Water

Chloroform

Procedure:

e A suspension of 1,2-bis(4-(methylthio)-2-nitrophenyl)disulfane (400.0 g, 0.9987 mol) in 1000
mL of acetic acid is heated to its boiling point.
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e Sodium sulphite (969.3 g, 7.698 mol) is added portionwise over 3 hours with vigorous
stirring.

e The reaction mixture is boiled for an additional 16 hours under stirring.
 After cooling to 90°C, 3000 mL of water is added.

o The mixture is allowed to cool to room temperature and is then extracted with chloroform (2 x
3000 mL).

e The combined organic phases are washed with water (2 x 3000 mL).
e The solvent is removed under reduced pressure to yield the product.

The following diagram illustrates the workflow for this synthesis.
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Figure 2: Synthesis of 2-alkyl-substituted benzothiazoles.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15412970?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15412970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

While direct information on Bis(2-nitrophenyl) sulfite is not readily available, the related
sulfide and disulfide compounds are well-documented. This guide provides a summary of their
key properties and an example of a detailed experimental protocol for the disulfide.
Researchers interested in the chemistry of nitrophenyl-sulfur compounds will find this
information valuable for their work. It is recommended to verify the specific identity of the
compound of interest, as the seemingly minor difference between a sulfite, sulfide, and
disulfide represents a significant change in chemical nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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